1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride

1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride (CAS 941867-69-2) is a pre-activated, N-sulfonylated pipecolic acid building block widely utilized in the synthesis of serine protease inhibitors and complex amides[1]. By combining the sterically constrained piperidine-2-carboxylate core—a proven S2 pocket binder—with a 2-thienylsulfonyl group targeting the S4 pocket, this compound offers a ready-to-use scaffold for medicinal chemistry [2]. As an acid chloride, it provides extreme reactivity for direct amidation, bypassing the need for expensive peptide coupling reagents and streamlining both library generation and process scale-up [3].

Substituting this pre-activated building block with its free acid counterpart, 1-(2-thienylsulfonyl)piperidine-2-carboxylic acid, introduces significant process inefficiencies by mandating stoichiometric amounts of coupling reagents (e.g., HATU, EDC) and complicating downstream purification with urea byproducts [1]. Similarly, starting from a generic N-Boc-pipecolic acid requires a multi-step sequence involving amidation, Boc-deprotection, and subsequent sulfonylation with moisture-sensitive 2-thiophenesulfonyl chloride. These generic approaches not only increase the overall cost of goods (COGs) and solvent consumption but also introduce cumulative yield losses, making the pre-assembled, pre-activated acid chloride the superior choice for rapid analoging and scalable manufacturing[2].

Amidation Efficiency and Coupling Reagent Elimination

Utilizing the acid chloride form allows for direct, rapid amidation with primary or secondary amines, typically achieving >90% conversion within 1-2 hours at room temperature using only a mild base like DIPEA [1]. In contrast, the free acid comparator requires 1.1 to 1.5 equivalents of expensive coupling reagents (such as HATU or EDC/HOBt) and often necessitates tedious chromatographic purification to remove coupling byproducts [2]. This direct reactivity significantly improves atom economy and reduces raw material costs during scale-up.

Eliminating coupling reagents drastically lowers the cost of goods and simplifies purification in both library synthesis and industrial scale-up.

Synthetic Step Economy vs. Stepwise Assembly

Procuring the fully assembled 1-(2-thienylsulfonyl)piperidine-2-carbonyl chloride condenses the synthesis of target amides into a single highly efficient step [1]. When utilizing an N-Boc-piperidine-2-carboxylic acid baseline, the process requires at least three distinct steps: coupling, acidic deprotection (e.g., TFA/DCM), and final sulfonylation [2]. This stepwise approach typically results in a 20-40% cumulative yield loss and requires handling highly reactive sulfonyl chlorides in-house, whereas the target compound bypasses these bottlenecks entirely [3].

Reducing synthetic steps accelerates hit-to-lead timelines and minimizes the handling of hazardous reagents in the buyer's facility.

S4 Pocket Binding Optimization via Thiophene Substitution

In the context of serine protease inhibitors (e.g., thrombin or Factor Xa), the 2-thienylsulfonyl moiety frequently outperforms simple phenylsulfonyl analogs[1]. The polarizability of the thiophene sulfur atom and its specific geometric projection allow for superior complementary interactions within the hydrophobic S4 pocket of the enzyme [1]. Class-level structure-activity relationship (SAR) data indicates that substituting a phenyl ring with a 2-thienyl group can improve binding affinity (Ki) by 2- to 5-fold in optimized inhibitor scaffolds.

The enhanced binding profile justifies the procurement of the thiophene-containing building block over cheaper, less active phenyl analogs for drug discovery.

Synthesis of Serine Protease Inhibitors

Due to the optimal fit of the pipecolic core in the S2 pocket and the 2-thienyl group in the S4 pocket, this compound is a premier building block for developing inhibitors of thrombin, Factor Xa, and related coagulation cascade proteases [1]. Its pre-activated nature allows for rapid diversification of the P1 binding element via direct amidation.

High-Throughput Library Generation (HTS)

The acid chloride's ability to react cleanly with a diverse array of amines without coupling reagents makes it ideal for automated, high-throughput parallel synthesis [2]. This enables medicinal chemists to rapidly generate large libraries of N-sulfonylated pipecolamides for screening.

Process Chemistry and API Scale-Up

For late-stage development or commercial manufacturing of targeted therapeutics, the use of this pre-activated, pre-sulfonylated intermediate eliminates the need for expensive coupling agents (like HATU) and complex multi-step sequences, significantly reducing the cost of goods and simplifying regulatory impurity tracking [3].